Cas no 3737-09-5 (Disopyramide)

Disopyramide structure

Product Name:Disopyramide

CAS No:3737-09-5

MF:C₂₁H₂₉N₃O

MW:339.47446513176

MDL:MFCD00057366

CID:93757

PubChem ID:253661200

Update Time:2025-04-18

Disopyramide Chemical and Physical Properties

Names and Identifiers

- disopyramide free base
- Disopyramide
- Disopyramide solution
- α-Diisopropylaminoethyl-α-phenylpyridine-2-acetamide
- 4-(Diisopropylamino)-2-phenyl-2-(2-pyridyl)butyramide
- Rythmodan
- Dicorantil
- Ritmodan
- Disopiramida
- Searle 703
- Disopyramidum
- Disopyramidum [INN-Latin]
- Disopiramida [INN-Spanish]
- SC 7031
- gamma-Diisopropylamino-alpha-phenyl-alpha-(2-pyridyl)butyramide
- alpha-Diisopropylaminoethyl-alpha-phenylpyridine-2-acetamide
- H 3292
- alpha-(2-(Diisopropylamino)ethyl)-alpha-phenyl-2-pyridineacetamide
- UVTNFZQICZKOEM-UHFFFAOYSA-N
- 4-(diisopropylamino)-2-phenyl-2-pyridin-2-ylbutanami
- BDBM50028893
- 4-(Diisopropylamino)-2-phenyl-2-(2-pyridinyl)butanamide
- D2793
- NCGC00015358-08
- H-3292
- DISOPYRAMIDE [USAN]
- SR-01000003039
- HMS3886E08
- DISOPYRAMIDE (MART.)
- KBioSS_001488
- HMS1568F14
- SDCCGSBI-0050388.P006
- IDI1_000489
- EINECS 223-110-2
- 4-Diisopropylamino-2-phenyl-2-(2-pyridyl)-butyramide
- MFCD00057366
- BSPBio_000112
- 2-Pyridineacetamide, .alpha.-[2-(diisopropylamino)ethyl]-.alpha.-phenyl-
- HMS3261A06
- DISOPYRAMIDE [WHO-DD]
- KBioGR_001127
- Disopyramide [USAN:INN:BAN:JAN]
- Disopiramida (INN-Spanish)
- CS-0011990
- NINDS_000489
- DISOPYRAMIDE [INN]
- Isorythm
- SPBio_002331
- DivK1c_000489
- DISOPYRAMIDE [MI]
- BRD-A29734509-011-06-0
- Diisopyramide
- BS-17145
- NCGC00015358-04
- GTPL7167
- 4-[di(propan-2-yl)amino]-2-phenyl-2-pyridin-2-ylbutanamide
- C01BA03
- NCGC00261087-01
- Spectrum2_001033
- SC 13957 (Salt/Mix)
- 3737-09-5 (free base)
- Rythmodan P
- AB00053462_16
- Prestwick_681
- CHEBI:4657
- Q425120
- EU-0100402
- D 7644
- AKOS015894712
- 4-(Diisopropylamino)-2-phenyl-2-(2-pyridinyl)butanamide #
- NCGC00015358-13
- NCGC00016985-01
- 1216989-88-6
- BPBio1_000124
- Prestwick1_000266
- ALPHA-[2-(DIISOPROPYLAMINO)ETHYL]-ALPHA-PHENYL-2-PYRIDINEACETAMIDE
- KBio2_001488
- CCG-204495
- DISOPYRAMIDE [MART.]
- NCGC00015358-12
- SR-01000003039-10
- .gamma.-Diisopropylamino-.alpha.-phenyl-.alpha.-(2-pyridyl)butyramide
- Tox21_500402
- LP00402
- 4-DIISOPROPYLAMINO-2-PHENYL-2-(2-PYRIDYL)BUTYRAMIDE
- T70845
- SR-01000003039-3
- KBio2_006624
- 2-PYRIDINEACETAMIDE, .ALPHA.-(2-(BIS(1-METHYLETHYL)AMINO)ETHYL)-.ALPHA.-PHENYL-
- BSPBio_001928
- NSC-791109
- NCGC00093829-03
- NSC791109
- racemic 2-phenyl-2-(2-pyridyl)-4-[N,N-bis(1-methylethyl)amino]butanamide
- 2-Pyridineacetamide, alpha-(2-(diisopropylamino)ethyl)-alpha-phenyl-
- Dl-disopyramide
- Spectrum4_000524
- KBio3_001148
- SC-7031
- DISOPYRAMIDE (EP MONOGRAPH)
- 4-(diisopropylamino)-2-phenyl-2-pyridin-2-ylbutanamide
- NCGC00015358-10
- NCGC00015358-15
- C06965
- Z1556052559
- NCGC00015358-09
- DISOPYRAMIDE [EP MONOGRAPH]
- Lopac0_000411
- Disopyramide (JP17/USAN/INN)
- FT-0667714
- D00303
- DTXSID1045536
- AB00053462
- KBio1_000489
- 4-[bis(propan-2-yl)amino]-2-phenyl-2-(pyridin-2-yl)butanamide
- GFO928U8MQ
- NCGC00015358-05
- (2RS)- 4-Bis(1-methylethyl)amino-2-phenyl-2-(pyridin-2-yl)butanamide
- (+/-)-DISOPYRAMIDE
- CAS-3737-09-5
- 4-[bis(propan-2-yl)amino]-2-phenyl-2-(pyridin-2-yl)butanimidic acid
- NCGC00015358-11
- Spectrum3_000404
- 2-Pyridineacetamide, .alpha.-[2-[bis(1-methylethyl)amino]ethyl]-.alpha.-phenyl-
- Disopyramidum (INN-Latin)
- NCGC00015358-18
- CHEMBL517
- AB00053462_17
- BRD-A29734509-001-03-8
- DB00280
- Spectrum_001008
- Lispine
- SBI-0050388.P005
- MLS002222242
- NS00003733
- (rs)-disopyramide
- .alpha.-(2-(Diisopropylamino)ethyl)-.alpha.-phenyl-2-pyridineacetamide
- NCGC00093829-02
- Disopyramide, European Pharmacopoeia (EP) Reference Standard
- NCGC00093829-01
- SY052319
- Disopyramide 1.0 mg/ml in Methanol
- alpha-[2-[Bis(1-methylethyl)amino]ethyl]-alpha-phenyl-2-pyridineacetamide
- Lopac0_000402
- HMS3369O21
- NCGC00015358-14
- Tox21_110727
- s5490
- disopiramide
- KBio2_004056
- SMR001307254
- Tox21_110727_1
- NCGC00015358-25
- HMS2234G08
- 3737-09-5
- SCHEMBL16153
- SPBio_001245
- 2-Pyridineacetamide, alpha-(2-(bis(1-methylethyl)amino)ethyl)-alpha-phenyl-
- NCGC00015358-06
- SCHEMBL23931452
- Searle-703
- AC-16018
- Rythmodan P (TN)
- HMS2095F14
- DISOPYRAMIDE [JAN]
- Prestwick2_000266
- Prestwick0_000266
- Ritmilen
- 4-(diisopropylamino)-2-phenyl-2-(2-pyridyl)butanamide
- NCGC00015358-19
- DTXCID9025536
- DISOPYRAMIDE [VANDF]
- HMS3712F14
- UNII-GFO928U8MQ
- 4-(diisopropylamino)-2-phenyl-2-(pyridin-2-yl)butanamide
- Norpace (Salt/Mix)
- Spectrum5_000943
- NCGC00015358-24
- HY-12533
- BRD-A29734509-011-02-9
- Prestwick3_000266
- BRD-A29734509-011-12-8
- DA-52588
- a-[2-(Diisopropylamino)ethyl]-a-phenyl-2-pyridineacetamide
- (R)-Disopyramide
- BRD-A29734509-011-13-6
- DTXSID00904630
- MDL： MFCD00057366
- Inchi： 1S/C21H29N3O/c1-16(2)24(17(3)4)15-13-21(20(22)25,18-10-6-5-7-11-18)19-12-8-9-14-23-19/h5-12,14,16-17H,13,15H2,1-4H3,(H2,22,25)
- InChI Key： UVTNFZQICZKOEM-UHFFFAOYSA-N
- SMILES： O=C(C(C1C=CC=CN=1)(C1C=CC=CC=1)CCN(C(C)C)C(C)C)N

Computed Properties

Exact Mass: 339.23100
Monoisotopic Mass: 339.231
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 25
Rotatable Bond Count: 8
Complexity: 409
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 3.2
Topological Polar Surface Area: 59.2

Experimental Properties

Density: 1.0779 (rough estimate)
Melting Point: 96°C(lit.)
Boiling Point: 475.43°C (rough estimate)
Flash Point: 259.4°C
Refractive Index: 1.6300 (estimate)
PSA: 59.22000
LogP: 4.06220
Merck: 3360
pka: 10.2; also reported as 10.45(at 25℃)
Vapor Pressure: 0.0±1.3 mmHg at 25°C

Disopyramide Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H302-H361
Warning Statement： P281
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-36/37/38-39/23/24/25-23/24/25-11
Safety Instruction： S36; S26
RTECS：UR8432000
Hazardous Material Identification：
Toxicity：LD50 i.p. in mice: 517 mmol/kg (Ruenitz, Mokler)
Risk Phrases：R22
Storage Condition：2-8°C

Disopyramide Pricemore >>

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